Cas no 2228616-30-4 (3-(pentafluoroethyl)phenylhydrazine)

• Product Name: 3-(pentafluoroethyl)phenylhydrazine
• CAS No: 2228616-30-4
• MF: C₈H₇F₅N₂
• MW: 226.146599054337
• CID: 6615689
• PubChem ID: 165667371
• Update Time: 2025-06-20

3-(pentafluoroethyl)phenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-(pentafluoroethyl)phenylhydrazine
• [3-(pentafluoroethyl)phenyl]hydrazine
• EN300-1972988
• 2228616-30-4

• Inchi： 1S/C8H7F5N2/c9-7(10,8(11,12)13)5-2-1-3-6(4-5)15-14/h1-4,15H,14H2
• InChI Key： RWVOOVQZEHNLLX-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC=C(C=1)NN)F

Computed Properties

• Exact Mass: 226.05293904g/mol
• Monoisotopic Mass: 226.05293904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38Ų

Additional information on 3-(pentafluoroethyl)phenylhydrazine

Professional Introduction to Compound with CAS No. 2228616-30-4 and Product Name: 3-(pentafluoroethyl)phenylhydrazine

3-(pentafluoroethyl)phenylhydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 2228616-30-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a pentafluoroethyl substituent on a phenyl ring linked to a hydrazine moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of fluorine atoms in the pentafluoroethyl group imparts distinct electronic and steric effects, which can modulate the reactivity and biological activity of the molecule, making it a promising candidate for further exploration in drug discovery.

The hydrazine component of 3-(pentafluoroethyl)phenylhydrazine is particularly noteworthy, as hydrazine derivatives are well-documented for their role in the development of pharmaceutical agents. Hydrazine-based structures have been explored in the synthesis of antitubercular drugs, anticancer agents, and other therapeutic compounds. The incorporation of a pentafluoroethyl group into this framework introduces an additional layer of complexity, potentially enhancing the compound's pharmacokinetic profile and target specificity. This modification has been strategically employed to improve metabolic stability and binding affinity to biological targets, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of 3-(pentafluoroethyl)phenylhydrazine with greater precision. These tools have been instrumental in understanding how the pentafluoroethyl substituent influences the molecule's interactions with biological receptors. For instance, studies have shown that fluorinated aromatic compounds can exhibit enhanced binding affinity due to their ability to engage in favorable π-stacking interactions and hydrogen bonding networks. The electron-withdrawing nature of fluorine atoms in the pentafluoroethyl group further modulates the electronic distribution across the molecule, which can be leveraged to optimize drug-like properties such as solubility and bioavailability.

In the realm of medicinal chemistry, 3-(pentafluoroethyl)phenylhydrazine has been investigated as a potential scaffold for novel therapeutic agents. The hydrazine moiety provides a versatile handle for further functionalization, allowing chemists to tailor the compound's properties for specific applications. For example, researchers have explored its use in designing kinase inhibitors, where the hydrazine group can participate in coordination with metal ions or form covalent bonds with key residues in the target enzyme. The pentafluoroethyl group adds an additional degree of specificity, helping to distinguish the compound from closely related analogs and reduce off-target effects.

The synthesis of 3-(pentafluoroethyl)phenylhydrazine presents unique challenges due to the sensitivity of both the hydrazine and fluorinated groups. However, recent methodologies have improved the efficiency and scalability of its preparation. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds between the phenyl ring and the pentafluoroethyl group with high selectivity. Additionally, protecting group strategies have been refined to ensure that reactive functionalities are properly controlled during synthetic transformations.

From a biological perspective, 3-(pentafluoroethyl)phenylhydrazine has shown promise in preclinical studies as a tool compound for investigating pharmacological pathways. Its unique structure allows it to interact with multiple targets simultaneously, providing insights into complex disease mechanisms. For example, studies have demonstrated its potential as an antiviral agent by interfering with viral replication through direct binding to essential viral proteins. The fluorinated aromatic ring has been particularly highlighted for its ability to disrupt protein-protein interactions critical for viral assembly and entry into host cells.

The impact of fluorination on pharmaceuticals is well-documented, with numerous FDA-approved drugs incorporating fluorinated moieties to enhance their therapeutic efficacy. In this context, 3-(pentafluoroethyl)phenylhydrazine represents an innovative approach to leveraging fluorine chemistry for drug development. By combining a well-established pharmacophore (the hydrazine group) with a strategically positioned pentafluoroethyl substituent, this compound offers a balanced profile of chemical diversity and biological activity.

Future research directions may focus on exploring analogs of 3-(pentafluoroethyl)phenylhydrazine, where modifications such as varying the length or substitution pattern of the side chain can further optimize its properties. Advances in synthetic methodologies will also continue to facilitate access to more complex derivatives, enabling researchers to probe new therapeutic avenues more effectively.

In conclusion,3-(pentafluoroethyl)phenylhydrazine (CAS No. 2228616-30-4) stands as a significant compound in pharmaceutical chemistry due to its unique structural features and potential applications. Its combination of a hydrazine moiety with a pentafluoroethyl substituent opens up diverse possibilities for drug discovery and development. As research progresses，this compound will likely continue to play a crucial role in advancing our understanding of molecular interactions and therapeutic interventions across various diseases.